BENGHE Foundational & Exploratory

Check Availability & Pricing

2-[(3,4-Dichlorophenoxy)methyl]oxirane
chemical properties and structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2_[ (31 4_
Compound Name:
Dichlorophenoxy)methyljoxirane

cat. No.: B1595550
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Introduction

2-[(3,4-Dichlorophenoxy)methyl]oxirane, a key heterocyclic compound, serves as a vital
intermediate in synthetic organic chemistry. Its structural features—a reactive oxirane ring
coupled with a dichlorophenyl moiety—make it a valuable building block for a range of complex
molecules.[1][2] This guide provides an in-depth analysis of its chemical properties, structure,
synthesis, and applications, with a particular focus on its utility in the field of drug development.
The inherent reactivity of the strained epoxide ring allows for stereospecific modifications, a
critical attribute for the synthesis of enantiomerically pure pharmaceuticals where
stereochemistry dictates efficacy and safety.[2]

Chemical Identity and Structure

Correctly identifying a chemical compound is the foundation of all scientific research. This
section details the nomenclature and structural representation of 2-[(3,4-
Dichlorophenoxy)methyl]oxirane.

Common Names and Synonyms:
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e 3-(3,4-Dichlorophenoxy)-1,2-propenoxide[3][4]
¢ 3-(3,4-Dichlorophenoxy)-1,2-epoxypropane[3][4]
e Glycidyl 3,4-dichlorophenyl ether

Key Identifiers:

e CAS Number: 21320-30-9[3][4][5][6]

e Molecular Formula: CoHsCl202[3][4][5][6]

e Molecular Weight: 219.06 g/mol [3][4]

Chemical Structure

The molecule consists of a central oxirane (epoxide) ring, a three-membered ring containing
two carbon atoms and one oxygen atom. This ring is attached to a methyl group, which in turn
is linked via an ether bond to a 3,4-dichlorinated benzene ring.
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Reactants

3,4-Dichlorophenol

Nucleophile

Epichlorohydrin

Electrophile

Conditions

Forms

Base (e.g., NaOH, K2COs) > Williamson Ether Synthesis 2-[(3,4-Dichlorophenoxy)methyl]oxirane

Phase Transfer Catalyst (optional)

/

Solvent (optional)

Nu:~

Sn2 Attack
R-O-CH2-[C1H(O)Cz2Hz]

Ring-Openin

R-O-CH2-CH(OH)-CH2-Nu

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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